Cas no 89567-90-8 (Benzene, hexakis[(pentafluorophenyl)thio]-)

• Product name: Benzene, hexakis[(pentafluorophenyl)thio]-
• CAS No: 89567-90-8
• MF: C₄₂F₃₀S₆
• MW: 1266.7914
• CID: 596212
• PubChem ID: 5136591

Benzene, hexakis[(pentafluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis[(pentafluorophenyl)thio]-
• 1,2,3,4,5,6-hexakis[(2,3,4,5,6-pentafluorophenyl)sulfanyl]benzene
• DTXSID00408668
• Z56797090
• AKOS008026635
• 89567-90-8

• Inchi： InChI=1S/C42F30S6/c43-1-7(49)19(61)31(20(62)8(1)50)73-37-38(74-32-21(63)9(51)2(44)10(52)22(32)64)40(76-34-25(67)13(55)4(46)14(56)26(34)68)42(78-36-29(71)17(59)6(48)18(60)30(36)72)41(77-35-27(69)15(57)5(47)16(58)28(35)70)39(37)75-33-23(65)11(53)3(45)12(54)24(33)66
• InChI Key： OGRJHMHFEUHWCK-UHFFFAOYSA-N
• SMILES： C1(=C(C(=C(C(=C1F)F)SC2=C(C(=C(C(=C2SC3=C(C(=C(C(=C3F)F)F)F)F)SC4=C(C(=C(C(=C4F)F)F)F)F)SC5=C(C(=C(C(=C5F)F)F)F)F)SC6=C(C(=C(C(=C6F)F)F)F)F)SC7=C(C(=C(C(=C7F)F)F)F)F)F)F)F

Computed Properties

• Exact Mass: 1265.7845219g/mol
• Monoisotopic Mass: 1265.7845219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 78
• Rotatable Bond Count: 12
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: 17.3